2-Nitro-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 2-nitro-4-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C17H16N2O6S/c20-17(21)15-8-5-13(11-16(15)19(22)23)12-3-6-14(7-4-12)26(24,25)18-9-1-2-10-18/h3-8,11H,1-2,9-10H2,(H,20,21)
• InChI Key: JGEGLBSDJMDOQA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=C(C=C3)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C17H16N2O6S
• DSSTOX Substance ID: DTXSID20692365
• Molecular Weight: 376.4 g/mol
• CAS RN: 1261990-32-2

Description

2-Nitro-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% (2-N4-P4S-PB) is an organic compound with a molecular weight of 478.51 g/mol. It is a white, crystalline solid with a melting point of 248-250 °C and a boiling point of 514-516 °C. 2-N4-P4S-PB is a widely used reagent in organic synthesis and has a variety of scientific research applications.

Mechanism of Action

2-Nitro-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% acts as a nucleophilic reagent in organic synthesis. It reacts with electrophilic substrates, such as aldehydes, ketones, and esters, to form new carbon-carbon bonds. It also reacts with aromatic and aliphatic amines to form amides. In addition, 2-Nitro-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be used to convert carboxylic acids into amides and esters.
Biochemical and Physiological Effects
2-Nitro-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is not known to have any biochemical or physiological effects. It is not known to be toxic or mutagenic, and is not known to have any adverse effects on humans or animals.

Advantages and Limitations for Lab Experiments

2-Nitro-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is a versatile reagent and has a number of advantages for laboratory experiments. It is stable and can be stored for long periods of time without degradation. It is also very soluble in most organic solvents, making it easy to use in a variety of reactions. However, it is not compatible with strong acids or bases, and can be corrosive if mishandled.

Future Directions

There are a number of potential future directions for the use of 2-Nitro-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%. It could be used in the synthesis of new pharmaceuticals, such as antibiotics and anti-cancer drugs. It could also be used to synthesize new materials, such as polymers and dyes. In addition, 2-Nitro-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% could be used in the synthesis of new catalysts for organic reactions. Finally, it could be used in the synthesis of novel heterocyclic compounds, such as pyrrolidines, piperidines, and aziridines.

Synthesis Methods

2-Nitro-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be synthesized by the reaction of nitrobenzene and 4-sulfamoylphenylpyrrolidine in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out at a temperature of 80-100 °C for 8-10 hours. The reaction is complete when the desired product is obtained in 95% yield.

Scientific Research Applications

2-Nitro-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is a versatile reagent for organic synthesis and has a variety of scientific research applications. It is used in the synthesis of a wide range of compounds, such as pharmaceuticals, dyes, pigments, and polymers. It is also used in the synthesis of heterocyclic compounds, such as pyrrolidines, piperidines, and aziridines. In addition, 2-Nitro-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is used in the synthesis of metal complexes, such as palladium and platinum complexes.